Cas no 86938-13-8 (2-Bromo-butanedioic Acid 1-Ethyl Ester)

• Product Name: 2-Bromo-butanedioic Acid 1-Ethyl Ester
• CAS No: 86938-13-8
• Molecular Formula: C₆H₈O₄Br-
• Molecular Weight: 224.02932
• CID: 660125
• PubChem ID: 71413623

2-Bromo-butanedioic Acid 1-Ethyl Ester Properties

Names and Identifiers

• Butanedioic acid, bromo-, 1-ethyl ester
• 3-bromo-4-ethoxy-4-oxobutanoate
• 86938-13-8
• DTXSID80833136

• InChIKey： COSVNDZMTCGBCN-UHFFFAOYSA-M
• Inchi： InChI=1S/C6H9BrO4/c1-2-11-6(10)4(7)3-5(8)9/h4H,2-3H2,1H3,(H,8,9)/p-1
• SMILES： CCOC(=O)C(CC(=O)[O-])Br

Computed Properties

• Exact Mass: 222.96060g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 222.96060g/mol
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids